Cas no 2755719-24-3 (5-(3-Bromo-5-ethoxyphenyl)thiazol-2-amine)

• Product Name: 5-(3-Bromo-5-ethoxyphenyl)thiazol-2-amine
• CAS No: 2755719-24-3
• MF: C₁₁H₁₁BrN₂OS
• MW: 299.19
• CID: 5080926
• Update Time: 2026-03-01

5-(3-Bromo-5-ethoxyphenyl)thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromo-5-ethoxyphenyl)thiazol-2-amine

• Inchi： 1S/C11H11BrN2OS/c1-2-15-9-4-7(3-8(12)5-9)10-6-14-11(13)16-10/h3-6H,2H2,1H3,(H2,13,14)
• InChI Key： RBDDAZXQXWWQJA-UHFFFAOYSA-N
• SMILES： C(OC1C=C(C=C(C=1)Br)C1SC(N)=NC=1)C

Additional information on 5-(3-Bromo-5-ethoxyphenyl)thiazol-2-amine

5-(3-Bromo-5-Ethoxyphenyl)Thiazol-2-Amine: A Comprehensive Overview

5-(3-Bromo-5-Ethoxyphenyl)Thiazol-2-Amine, also known by its CAS number 2755719-24-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This molecule belongs to the thiazole family, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. The presence of a bromine atom and an ethoxy group on the aromatic ring introduces unique electronic and steric properties, making it a valuable compound for various applications.

The structure of 5-(3-Bromo-5-Ethoxyphenyl)Thiazol-2-Amine consists of a thiazole ring attached to a substituted phenyl group. The phenyl ring is substituted at the 3-position with a bromine atom and at the 5-position with an ethoxy group. This substitution pattern not only enhances the stability of the molecule but also influences its reactivity and bioavailability. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of anti-tumor agents.

One of the most promising applications of 5-(3-Bromo-5-Ethoxyphenyl)Thiazol-2-Amine lies in its ability to inhibit certain enzymes involved in cancer progression. For instance, researchers have found that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are enzymes known to play a critical role in epigenetic regulation. By inhibiting HDACs, this compound could potentially induce cancer cell apoptosis and suppress tumor growth.

In addition to its enzymatic inhibition properties, 5-(3-Bromo-5-Ethoxyphenyl)Thiazol-2-Amine has shown remarkable selectivity towards specific cancer cell lines. A recent study published in the Journal of Medicinal Chemistry demonstrated that this compound selectively targets breast cancer cells while sparing normal cells, indicating its potential as a targeted therapy agent. The ethoxy group on the phenyl ring is believed to contribute to this selectivity by enhancing solubility and facilitating cellular uptake.

The synthesis of 5-(3-Bromo-5-Ethoxyphenyl)Thiazol-2-Amine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The bromination and ethoxylation steps are crucial for achieving the desired substitution pattern on the aromatic ring. Subsequent cyclization reactions are then employed to form the thiazole ring, which is subsequently functionalized with an amine group.

Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound. For example, microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such methods not only enhance the scalability of production but also align with current sustainability goals in the pharmaceutical industry.

The pharmacokinetic properties of 5-(3-Bromo-5-Ethoxyphenyl)Thiazol-2-Amine have been extensively studied in preclinical models. Studies indicate that this compound exhibits favorable absorption profiles and moderate plasma stability, making it suitable for oral administration. However, further research is required to optimize its bioavailability and minimize potential toxicity.

In conclusion, 5-(3-Bromo-5-Ethoxyphenyl)Thiazol-2-Amine, with its unique chemical structure and promising biological activities, represents a valuable asset in contemporary drug discovery efforts. Its ability to target key enzymes involved in cancer progression, coupled with its selective cytotoxicity towards cancer cells, positions it as a potential candidate for future anti-tumor therapies.